The characterisation and reactivity of (η5-C5H5)M(CO)3(Xe) (M = Nb or Ta) in solution at room temperature
Chemical Communications Pub Date: 2000-09-11 DOI: 10.1039/B004843G
Abstract
Employing fast time-resolved infrared (TRIR) spectroscopy we have characterised CpM(CO)3(Xe) (M = Nb or Ta) at room temperature in supercritical Xe solution; CpM(CO)3(Xe) were found to exhibit a similar reactivity with CO to the corresponding alkane complexes, CpM(CO)3(n-heptane) and we report a trend in reactivity of the early transition metal Xe complexes.
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